(4-Bromothiophen-2-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (4-bromothiophen-2-yl)-(4-thiophen-2-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C14H14BrNOS2/c15-11-8-13(19-9-11)14(17)16-5-3-10(4-6-16)12-2-1-7-18-12/h1-2,7-10H,3-6H2
• InChI Key: JCMNFDVOZOEUFK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C14H14BrNOS2
• Molecular Weight: 356.3 g/mol
• CAS No.: 1797617-90-3

Description

(4-Bromothiophen-2-yl)(4-(thiophen-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H14BrNOS2 and its molecular weight is 356.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel thiophene-based compounds have been synthesized and characterized, involving detailed spectroscopic analysis and theoretical calculations, including density functional theory (DFT) and molecular docking studies. These studies provide insights into the structural and electronic properties of thiophene derivatives, useful for understanding their reactivity and potential applications in various fields, including material science and medicinal chemistry (Shahana & Yardily, 2020).

Antimicrobial Activity

• Some thiophene-based compounds have been investigated for their antimicrobial properties. For instance, derivatives synthesized for this purpose have shown good antimicrobial activity against tested pathogenic bacterial and fungal strains, indicating the potential of thiophene-based compounds in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Enzyme Inhibitory Activity

• Thiophene derivatives have been evaluated for their enzyme inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). Such compounds could serve as leads for the development of treatments for diseases where these enzymes are implicated, highlighting the versatility of thiophene-based compounds in medicinal chemistry (Cetin, Türkan, Bursal, & Murahari, 2021).

Photophysical Properties

• Aryl-substituted thiophene derivatives have been synthesized and analyzed for their photophysical properties, revealing potential as functional organic light-emitting diode (OLED) materials. This indicates the relevance of thiophene-based compounds in the development of optoelectronic devices, underscoring their importance in material sciences (Xu & Yu, 2011).

Neuroprotective Activities

• Aryloxyethylamine derivatives, which include thiophene moieties, have been investigated for their neuroprotective effects. These compounds have shown potential in protecting against glutamate-induced cell death in rat pheochromocytoma (PC12) cells and ischemic stroke, suggesting the utility of thiophene derivatives in neuroprotection and the treatment of neurological disorders (Zhong et al., 2020).